2,3-Pentanedione 2,3-Pentanedione Pentane-2,3-dione is an alpha-diketone that is pentane substituted at the 2- and 3-positions by oxo groups. It has a role as a flavouring agent. It is an alpha-diketone and a methyl ketone. It derives from a hydride of a pentane.
2,3-Pentanedione is a natural product found in Nicotiana tabacum, Allium cepa, and other organisms with data available.
2,3-pentanedione is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name: Vulcanchem
CAS No.: 600-14-6
VCID: VC21266178
InChI: InChI=1S/C5H8O2/c1-3-5(7)4(2)6/h3H2,1-2H3
SMILES: CCC(=O)C(=O)C
Molecular Formula: C5H8O2
Molecular Weight: 100.12 g/mol

2,3-Pentanedione

CAS No.: 600-14-6

Cat. No.: VC21266178

Molecular Formula: C5H8O2

Molecular Weight: 100.12 g/mol

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2,3-Pentanedione - 600-14-6

Specification

Description Pentane-2,3-dione is an alpha-diketone that is pentane substituted at the 2- and 3-positions by oxo groups. It has a role as a flavouring agent. It is an alpha-diketone and a methyl ketone. It derives from a hydride of a pentane.
2,3-Pentanedione is a natural product found in Nicotiana tabacum, Allium cepa, and other organisms with data available.
2,3-pentanedione is a metabolite found in or produced by Saccharomyces cerevisiae.
CAS No. 600-14-6
Molecular Formula C5H8O2
Molecular Weight 100.12 g/mol
IUPAC Name pentane-2,3-dione
Standard InChI InChI=1S/C5H8O2/c1-3-5(7)4(2)6/h3H2,1-2H3
Standard InChI Key TZMFJUDUGYTVRY-UHFFFAOYSA-N
SMILES CCC(=O)C(=O)C
Canonical SMILES CCC(=O)C(=O)C
Boiling Point 109.9 °C
230-234 °F
Colorform Yellow liquid
Yellow to yellow-green liquid
Flash Point 19 °C (66 °F) - open cup
66 °F
Melting Point -52 °C
-61.6 °F

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